Cas no 1499480-06-6 (2-(5-chloro-2-methoxyphenyl)-3,3,3-trifluoropropan-1-amine)

• Product Name: 2-(5-chloro-2-methoxyphenyl)-3,3,3-trifluoropropan-1-amine
• CAS No: 1499480-06-6
• MF: C₁₀H₁₁ClF₃NO
• MW: 253.64865231514
• CID: 6295655
• PubChem ID: 79560428
• Update Time: 2025-10-29

2-(5-chloro-2-methoxyphenyl)-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2-methoxyphenyl)-3,3,3-trifluoropropan-1-amine
• AKOS018116397
• EN300-1931017
• 1499480-06-6
• CS-0285721

• Inchi： 1S/C10H11ClF3NO/c1-16-9-3-2-6(11)4-7(9)8(5-15)10(12,13)14/h2-4,8H,5,15H2,1H3
• InChI Key： OEADOTHFGWSCKY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C(F)(F)F)CN)OC

Computed Properties

• Exact Mass: 253.0481262g/mol
• Monoisotopic Mass: 253.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(5-chloro-2-methoxyphenyl)-3,3,3-trifluoropropan-1-amine

Introduction to 2-(5-chloro-2-methoxyphenyl)-3,3,3-trifluoropropan-1-amine (CAS No. 1499480-06-6)

2-(5-chloro-2-methoxyphenyl)-3,3,3-trifluoropropan-1-amine is a fluorinated aromatic amine compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a trifluoropropyl group and a chloro-methoxy-substituted phenyl ring, make it a valuable intermediate in the synthesis of various bioactive molecules. This compound has garnered attention due to its role in developing novel therapeutic agents and its ability to modulate biological pathways.

The CAS No. 1499480-06-6 identifier ensures precise chemical characterization and traceability, which is crucial for both academic research and industrial applications. The presence of fluorine atoms in the trifluoropropan-1-amine moiety enhances the compound's metabolic stability and lipophilicity, attributes that are highly desirable in drug design. These properties contribute to improved pharmacokinetic profiles, making it an attractive scaffold for medicinal chemists.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their enhanced binding affinity and resistance to enzymatic degradation. Research has demonstrated that the 5-chloro-2-methoxyphenyl substituent can significantly influence the electronic distribution of the molecule, thereby affecting its reactivity and interactions with biological targets. This has led to its exploration in the development of kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

One of the most compelling aspects of 2-(5-chloro-2-methoxyphenyl)-3,3,3-trifluoropropan-1-amine is its versatility as a building block in synthetic chemistry. The combination of a halogenated aromatic ring with a fluorinated aliphatic chain provides multiple sites for functionalization, allowing chemists to tailor the compound's properties for specific applications. This flexibility has been leveraged in designing molecules with improved solubility, bioavailability, and target specificity.

Recent studies have highlighted the compound's role in addressing emerging therapeutic challenges. For instance, researchers have investigated its potential as a precursor for developing next-generation antiviral drugs targeting RNA viruses. The electron-withdrawing nature of the trifluoropropyl group facilitates strong hydrogen bonding interactions with viral proteases, potentially inhibiting replication cycles effectively. Additionally, the chloro-methoxyphenyl moiety has been shown to enhance binding affinity to certain enzymes by optimizing steric complementarity.

The agrochemical sector has also benefited from the exploration of this compound. Its structural motifs are reminiscent of known bioactive agrochemicals, suggesting its utility in designing novel pesticides with improved efficacy and environmental safety. The fluorine atoms contribute to increased resistance against degradation by microbial enzymes, ensuring prolonged activity in field conditions.

From a synthetic perspective, 2-(5-chloro-2-methoxyphenyl)-3,3,3-trifluoropropan-1-amine serves as a critical intermediate in multi-step organic transformations. Advanced synthetic methodologies have been employed to streamline its preparation while maintaining high yields and purity standards. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies have enabled efficient access to derivatives with modified functional groups.

The pharmacological profile of this compound continues to be an area of active investigation. Preclinical studies have revealed promising results regarding its ability to modulate neurotransmitter receptors and ion channels. The unique interplay between electronic and steric effects induced by its substituents makes it an ideal candidate for exploring new therapeutic avenues in central nervous system disorders.

As computational chemistry advances, virtual screening approaches have been increasingly used to identify novel applications for 2-(5-chloro-2-methoxyphenyl)-3,3,3-trifluoropropan-1-amine. Molecular docking simulations have suggested its potential interaction with a wide range of biological targets, including G-protein coupled receptors (GPCRs) and nuclear hormone receptors (NHRs). These insights have guided experimental efforts toward optimizing lead compounds for clinical development.

The environmental impact of fluorinated compounds is another critical consideration in their development and application. While fluorine atoms offer numerous advantages from a chemical standpoint, their persistence necessitates careful evaluation of their ecological footprint. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents.

In conclusion,2-(5-chloro-2-methoxyphenyl)-3,3,3-trifluoropropan-1-amine (CAS No. 1499480-06-6) represents a cornerstone in modern chemical research with far-reaching implications across pharmaceuticals and agrochemicals. Its unique structural attributes continue to inspire innovative approaches in drug discovery and material science alike.